Cas no 118133-23-6 (N-BUTYL(4-BENZYLPIPERAZINYL)FORMAMIDE)

• Product Name: N-BUTYL(4-BENZYLPIPERAZINYL)FORMAMIDE
• CAS No: 118133-23-6
• MF: C₁₆H₂₅N₃O
• MW: 275.38920378685
• MDL: MFCD00862223
• CID: 3034013
• PubChem ID: 4191957
• Update Time: 2025-06-08

N-BUTYL(4-BENZYLPIPERAZINYL)FORMAMIDE Chemical and Physical Properties

Names and Identifiers

• N-BUTYL(4-BENZYLPIPERAZINYL)FORMAMIDE
• MFCD00862223
• starbld0048281
• AKOS022169381
• SCHEMBL9819911
• OTOSBGITZWLGQA-UHFFFAOYSA-N
• 4-benzyl-N-butylpiperazine-1-carboxamide
• TEA13323
• AO-990/15068193
• 118133-23-6
• MS-8112
• 1-benzyl-4-butylaminocarbonylpiperazine
• 4-benzyl-N-butyl-1-piperazinecarboxamide

• MDL： MFCD00862223
• Inchi： 1S/C16H25N3O/c1-2-3-9-17-16(20)19-12-10-18(11-13-19)14-15-7-5-4-6-8-15/h4-8H,2-3,9-14H2,1H3,(H,17,20)
• InChI Key： OTOSBGITZWLGQA-UHFFFAOYSA-N
• SMILES： O=C(NCCCC)N1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 275.199762429Da
• Monoisotopic Mass: 275.199762429Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on N-BUTYL(4-BENZYLPIPERAZINYL)FORMAMIDE

Recent Advances in the Study of N-BUTYL(4-BENZYLPIPERAZINYL)FORMAMIDE (CAS: 118133-23-6)

N-BUTYL(4-BENZYLPIPERAZINYL)FORMAMIDE (CAS: 118133-23-6) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical relevance.

The compound, characterized by the presence of a benzylpiperazinyl moiety and a butylformamide group, has been investigated for its interactions with various biological targets. Recent in vitro studies have demonstrated its affinity for specific neurotransmitter receptors, suggesting potential applications in the treatment of neurological disorders. Additionally, advancements in synthetic methodologies have enabled the production of N-BUTYL(4-BENZYLPIPERAZINYL)FORMAMIDE with higher purity and yield, facilitating further pharmacological evaluations.

One of the key findings from recent research is the compound's ability to modulate dopaminergic and serotonergic pathways. Preclinical studies have shown that N-BUTYL(4-BENZYLPIPERAZINYL)FORMAMIDE exhibits selective binding to dopamine D2 and serotonin 5-HT1A receptors, which may underlie its potential anxiolytic and antipsychotic effects. These findings are particularly relevant given the ongoing need for novel therapeutics with improved efficacy and fewer side effects in the treatment of mental health disorders.

Further investigations into the pharmacokinetic properties of N-BUTYL(4-BENZYLPIPERAZINYL)FORMAMIDE have revealed favorable absorption and distribution profiles. Animal studies indicate that the compound achieves significant plasma concentrations following oral administration, with a half-life that supports once-daily dosing. These properties, combined with its low toxicity profile, position it as a promising candidate for further development.

In addition to its neurological applications, recent studies have explored the potential of N-BUTYL(4-BENZYLPIPERAZINYL)FORMAMIDE in oncology. Preliminary data suggest that the compound may inhibit the proliferation of certain cancer cell lines, possibly through the modulation of intracellular signaling pathways. While these findings are still in the early stages, they open new avenues for research into the compound's anticancer properties.

Despite these promising results, challenges remain in the development of N-BUTYL(4-BENZYLPIPERAZINYL)FORMAMIDE as a therapeutic agent. Issues such as metabolic stability, potential drug-drug interactions, and the need for targeted delivery systems must be addressed in future studies. Collaborative efforts between chemists, biologists, and clinicians will be essential to overcome these hurdles and translate the compound's potential into clinical benefits.

In conclusion, N-BUTYL(4-BENZYLPIPERAZINYL)FORMAMIDE (CAS: 118133-23-6) represents a compound of considerable interest in the chemical biology and medicinal chemistry fields. Recent research has shed light on its pharmacological properties, synthesis optimization, and therapeutic potential. Continued investigation into its mechanisms of action and clinical applications will be crucial for realizing its full potential as a novel therapeutic agent.